molecular formula C8H16N2O2 B8456563 3-(2-Hydroxyethyl)-1,4-dimethyl-2-piperazinone

3-(2-Hydroxyethyl)-1,4-dimethyl-2-piperazinone

Cat. No.: B8456563
M. Wt: 172.22 g/mol
InChI Key: UNQNJQLSQJMVFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Hydroxyethyl)-1,4-dimethyl-2-piperazinone is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H16N2O2

Molecular Weight

172.22 g/mol

IUPAC Name

3-(2-hydroxyethyl)-1,4-dimethylpiperazin-2-one

InChI

InChI=1S/C8H16N2O2/c1-9-4-5-10(2)8(12)7(9)3-6-11/h7,11H,3-6H2,1-2H3

InChI Key

UNQNJQLSQJMVFR-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(C(=O)C1CCO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of sym. dimethylethylenediamine (1 eq, 53 g), bromobutyrolactone (1 eq, 100 g) and triethylamine (1 eq, 120 ml) in 1000 mL of tetrahydrofuran was refluxed overnight. The crude precipitate was filtered and thoroughly washed with diethyl ether. The ether was evaporated and the residue was purified by elution through a silica gel column using 2% (v/v) methanol in chloroform to obtain the title compound. A small sample was converted into a picrate and crystallized from methanol to obtain the picrate salt of the title compound: mp 157°-159° C.; IR (KBr) 3220, 1650, 1565 and 1330 cm-1 ; UV max (MeOH) 353 nm (ε 18090); and NMR (DMSO-d6) δ 2.1 (m, 2H), 2.9 and 2.93 (singlets, 6H), 3.5 (m, 6H), 3.95 (m, 1H), and 8.55 (s, 2H).
Quantity
53 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One

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